Cas no 1772-76-5 ((E)-3-(3-nitrophenyl)prop-2-enoic acid)

(E)-3-(3-Nitrophenyl)prop-2-enoic acid is a nitro-substituted cinnamic acid derivative with the molecular formula C₉H₇NO₄. This compound features a conjugated double bond and a carboxylic acid functional group, making it a versatile intermediate in organic synthesis. The nitro group at the meta position enhances its reactivity in electrophilic and nucleophilic substitution reactions, facilitating applications in pharmaceuticals, agrochemicals, and material science. Its crystalline structure ensures high purity and stability, while its well-defined chemical properties allow for precise modifications in multi-step syntheses. The compound is particularly useful in the preparation of fine chemicals and bioactive molecules due to its robust synthetic utility.

(E)-3-(3-nitrophenyl)prop-2-enoic acid structure

1772-76-5 structure

Product Name:(E)-3-(3-nitrophenyl)prop-2-enoic acid

CAS No:1772-76-5

MF:C₉H₇NO₄

MW:193.1562

MDL:MFCD00007277

CID:143711

PubChem ID:687126

Update Time:2025-11-02

(E)-3-(3-nitrophenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

- 2-Propenoic acid, 3-(3-nitrophenyl)-, (E)-
- (E)-3-Nitrocinnamic Acid
- 3-NITROCINNAMIC ACID
- (2E)-3-(3-Nitrophenyl)-2-propenoic acid
- (E)-m-Nitrocinnamic acid
- trans-3-(3-Nitrophenyl)acrylic acid
- m-Nitrocinnamic acid
- 3-nitro-cinnamic acid
- Cinnamic acid, m-nitro
- trans-3-Nitrocinnamic acid
- 3-Nitrobenzenepropenoic acid
- (E)-3-(3-Nitrophenyl)-2-propenoic acid
- (2E)-3-(3-nitrophenyl)prop-2-enoic acid
- (2E)-3-(3-nitrophenyl)acrylic acid
- 3-(3-nitrophenyl)acrylic acid
- Cinnamic acid, m-nitro-
- 2-Propenoic acid, 3-(3-nitrophenyl)-
- (E)-3-(3-nitrophenyl)prop-2-enoic acid
- WWXMVRYHLZMQIG-SNAW
- 3-NITROCINNAMIC ACID (E)-FORM [MI]
- CCRIS 1667
- MS-9821
- (E)-3-(3-nitrophenyl)acrylic acid
- AC7873
- TRANS-M-NITROCINNAMIC ACID
- DTXSID40901345
- 555-68-0
- CHEMBL1771753
- NCGC00337835-01
- WWXMVRYHLZMQIG-SNAWJCMRSA-
- Z5WU65J930
- LS-13588
- AE-641/00365054
- BBL007574
- EINECS 209-104-2
- Q-102027
- AKOS000120318
- NSC 5408
- AI3-08847
- CHEBI:60706
- Z2311573855
- 2-Propenoic acid, 3-(3-nitrophenyl)-, (2E)-
- EN300-832857
- AC-10325
- trans-3-Nitrocinnamic acid, 97%
- ALBB-011730
- InChI=1/C9H7NO4/c11-9(12)5-4-7-2-1-3-8(6-7)10(13)14/h1-6H,(H,11,12)/b5-4+
- F3284-7995
- SCHEMBL426380
- Q27128558
- 3-nitrocinnamic acid, predominantly trans
- NSC-5408
- 3-(3-Nitrophenyl)-2-propenoic acid
- 1772-76-5
- BCP21452
- N0354
- AB01330059-02
- MFCD00007277
- UNII-Z5WU65J930
- (E)-3-(3-nitrophenyl)-acrylic acid
- 3-{3-nitrophenyl}acrylic acid
- NoName_448
- STK364573
- EN300-18177
- (E)-3-(3-nitrophenyl)acrylicacid
- J-011266
- 3-NITROCINNAMIC ACID [MI]
- MDL： MFCD00007277
- Inchi： 1S/C9H7NO4/c11-9(12)5-4-7-2-1-3-8(6-7)10(13)14/h1-6H,(H,11,12)/b5-4+
- InChI Key： WWXMVRYHLZMQIG-SNAWJCMRSA-N
- SMILES： [O-][N+](C1=C([H])C([H])=C([H])C(/C(/[H])=C(\[H])/C(=O)O[H])=C1[H])=O
- BRN： 187213

Computed Properties

Exact Mass: 193.03751
Monoisotopic Mass: 193.037508
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 256
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 83.1

Experimental Properties

Density: 1.411±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 203.0 to 206.0 deg-C
Boiling Point: 372.1 °C at 760 mmHg
Flash Point: 166.5 °C
Refractive Index: 1.5845 (589.3 nm 20 ºC)
Solubility: Slightly soluble (1 g/l) (25 º C),
PSA: 80.44
LogP: 2.21580
Merck: 6595
Vapor Pressure: 0.0±0.9 mmHg at 25°C

(E)-3-(3-nitrophenyl)prop-2-enoic acid Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
WGK Germany：3
Safety Instruction： 22-24/25
RTECS：GE0352000
Storage Condition：Store at room temperature

(E)-3-(3-nitrophenyl)prop-2-enoic acid Pricemore >>

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